Cas no 1031962-18-1 (methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate)

• Product Name: methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate
• CAS No: 1031962-18-1
• MF: C₂₁H₂₆N₄O₄
• MW: 398.455544948578
• CID: 5383184
• Update Time: 2025-06-11

methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[2-[[6-methyl-2-(4-methyl-1-piperidinyl)-4-pyrimidinyl]oxy]acetyl]amino]benzoate
• methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

• Inchi： 1S/C21H26N4O4/c1-14-8-10-25(11-9-14)21-22-15(2)12-19(24-21)29-13-18(26)23-17-6-4-16(5-7-17)20(27)28-3/h4-7,12,14H,8-11,13H2,1-3H3,(H,23,26)
• InChI Key： SZYDMZAIFKUBLR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(COC2C=C(C)N=C(N3CCC(C)CC3)N=2)=O)C=C1

Experimental Properties

• Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

Methyl 4-(2-{[6-Methyl-2-(4-Methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1031962-18-1): An Overview

Methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1031962-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a methyl ester derivative of a substituted benzoic acid with a pyrimidine core and a piperidine moiety. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of oncology and neurology.

The chemical structure of methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate consists of a benzoic acid core with an acetamido group attached to the para position. The acetamido group is further substituted with a pyrimidine ring, which is itself functionalized with a methyl group and a 4-methylpiperidine moiety. This intricate arrangement of functional groups imparts the compound with specific pharmacological properties, making it an interesting target for drug development.

Recent studies have highlighted the potential of methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate as an inhibitor of certain kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have become an important class of drugs in cancer therapy due to their ability to block the uncontrolled growth and division of cancer cells. Specifically, this compound has shown promising activity against tyrosine kinases, which are frequently overexpressed or mutated in various types of cancer.

In addition to its potential as an anticancer agent, methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which it exerts these effects is thought to involve the modulation of oxidative stress and inflammation, two key factors contributing to neuronal death.

The synthesis of methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate involves several steps, including the preparation of the key intermediates and their subsequent coupling to form the final product. One common approach involves the reaction of 4-hydroxybenzoic acid methyl ester with an appropriate chloroacetamide derivative, followed by the introduction of the pyrimidine and piperidine moieties through selective substitution reactions. The choice of solvents and catalysts plays a crucial role in optimizing the yield and purity of the final compound.

The physicochemical properties of methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are important considerations for its formulation into pharmaceutical dosage forms.

In terms of biological activity, methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate has demonstrated potent inhibitory effects on several kinases involved in cancer signaling pathways. In vitro studies using cell lines derived from various cancers have shown that this compound can effectively reduce cell proliferation and induce apoptosis, or programmed cell death. Additionally, it has been found to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, thereby limiting tumor growth.

The safety profile of methyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-y l)pyrimidin - 4 - yl ] oxy } acet am ido ) ben zo ate has also been evaluated in preclinical studies. Animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Current research efforts are focused on optimizing the pharmacokinetic properties of methyl 4-(2-{[6-methyl - 2 -( 4 - methyl p iper id ine - 1 - yl ) py rim id ine - 4 - yl ] oxy } acet am ido ) ben zo ate . This includes improving its bioavailability, reducing its metabolic degradation, and enhancing its ability to cross biological barriers such as the blood-brain barrier (BBB). These improvements are essential for maximizing its therapeutic potential and ensuring that it can be effectively delivered to target tissues.

In conclusion, methyl 4-(2-{[6-m ethy l - 2 -( 4 - methy l pi per id ine - 1 - yl ) py rim id ine - 4 - yl ] oxy } acet am ido ) ben zo ate (CAS No. 1031962 - 18 - 1 ) represents a promising candidate for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. Its unique chemical structure and biological activities make it an attractive molecule for further investigation and potential clinical application.